Cas no 2580-60-1 (Acetic acid,2,2'-oxybis-, 1,1'-dihydrazide)
2580-60-1 structure
Product Name:Acetic acid,2,2'-oxybis-, 1,1'-dihydrazide
CAS No:2580-60-1
MF:C4H10N4O3
MW:162.147200107574
CID:279401
PubChem ID:75742
Update Time:2025-04-19
Acetic acid,2,2'-oxybis-, 1,1'-dihydrazide Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid,2,2'-oxybis-, 1,1'-dihydrazide
- 2,2'-oxydiacetohydrazide
- NSC 508894
- Oxybisacetohydrazide
- DTXSID90948700
- AKOS000524292
- UNII-FY7ZQB7ZMC
- NSC508894
- EINECS 219-945-7
- NS00046703
- ACETIC ACID, 2,2'-OXYBIS-, 1,1'-DIHYDRAZIDE
- 2,2'-Oxydiethanehydrazonic acid
- oxodi acetic acid dihydrazone
- 2580-60-1
- 2,2'-OXYBIS(ACETIC ACID) 1,1'-DIHYDRAZIDE
- SCHEMBL4408750
- NSC-508894
- FY7ZQB7ZMC
-
- Inchi: 1S/C4H10N4O3/c5-7-3(9)1-11-2-4(10)8-6/h1-2,5-6H2,(H,7,9)(H,8,10)
- InChI Key: BDDCLYANXRQQNB-UHFFFAOYSA-N
- SMILES: O(CC(NN)=O)CC(NN)=O
Computed Properties
- Exact Mass: 162.0754
- Monoisotopic Mass: 162.075
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 120A^2
- XLogP3: -2.7
Experimental Properties
- Density: 1.349
- Boiling Point: 533.5°Cat760mmHg
- Flash Point: 276.5°C
- Refractive Index: 1.522
- PSA: 119.47
Acetic acid,2,2'-oxybis-, 1,1'-dihydrazide Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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